Cas no 923203-61-6 (8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923203-61-6
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 5363674
• Update Time: 2025-07-09

8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(2-chloroanilino)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H17ClN6O2/c1-10-9-24-13-14(22(2)17(26)21-15(13)25)20-16(24)23(10)8-7-19-12-6-4-3-5-11(12)18/h3-6,9,19H,7-8H2,1-2H3,(H,21,25,26)
• InChI Key： IUACSKBYOGCJTR-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC=CC=C3Cl)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923203-61-6)

The compound 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923203-61-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its complex imidazopurine backbone and chlorophenyl substituent, this compound exhibits potential biological activities that are currently under investigation. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The imidazo[1,2-g]purine core of this compound is a key feature that aligns with current trends in drug discovery, as it resembles purine-based scaffolds found in many FDA-approved drugs. This structural similarity raises questions about its potential kinase inhibition or GPCR modulation properties, topics frequently searched by professionals in the field.

The synthesis of 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves multi-step organic reactions, including N-alkylation and cyclization processes. Its CAS No. 923203-61-6 serves as a critical identifier for researchers sourcing high-purity samples for in vitro and in vivo studies. Given the growing interest in AI-driven drug design, computational studies on this compound’s binding affinity and ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity) are also emerging as hot topics.

From an industrial perspective, scalability and green chemistry approaches for synthesizing 923203-61-6 are gaining traction. Environmental concerns and regulatory pressures have led to searches for solvent-free reactions or catalytic methods to produce such compounds sustainably. Additionally, patents and literature reviews highlight its potential as a lead compound for treating chronic conditions, though further clinical validation is required.

In summary, 8-{2-(2-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising candidate in modern drug development. Its CAS No. 923203-61-6 ensures traceability in research, while its structural features align with cutting-edge inquiries into personalized medicine and computational pharmacology. As the scientific community continues to explore its mechanisms, this compound may soon feature prominently in peer-reviewed journals and preclinical trials.